Cas no 23491-52-3 (Hoechst 33342)

• Product Name: Hoechst 33342
• CAS No: 23491-52-3
• MF: C₂₇H₂₈N₆O
• MW: 452.550825119019
• MDL: MFCD00166996
• CID: 52311
• PubChem ID: 24891639
• Update Time: 2025-05-20

Hoechst 33342 Chemical and Physical Properties

Names and Identifiers

• 2'-(4-Ethoxyphenyl)-5-(4-methylpiperazin-1-yl)-1H,1'H-2,5'-bibenzo[d]imidazole
• HOE 33342
• 2'-(4'-Ethoxyphenyl)-5-(4-methylpiperazin-1-yl)-2,5'-bis-1H-benzimidazole trihydrochloride trihydrate
• Hoechst 33342
• bisBenzimide H 33342 trihydrochloride
• 2-(4-ethoxyphenyl)-6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazole
• bisBenzimide H 33342
• Hoechst-33342
• Bis Benzlimide Hoechst
• 2′-(4-Ethoxyphenyl)-5-(4-methyl-1-piperazinyl)-2,5′-bi-1H-benzimidazole trihydrochloride
• bisBenzimide
• hoechst33342
• Ho 342
• 99KZS6CNZX
• 2'-(4-ethoxyphenyl)-5-(4-methyl-1-piperazinyl)-2,5'-bi-benzimidazole
• 2'-(4-ethoxyphenyl)-5-(4-methyl-1-piperazinyl)-2,5'-bi-1H-benzimidazole
• 2'-(p-ethoxyphenyl)-5-(4-methyl

• MDL： MFCD00166996
• Inchi： 1S/C27H28N6O/c1-3-34-21-8-4-18(5-9-21)26-28-22-10-6-19(16-24(22)30-26)27-29-23-11-7-20(17-25(23)31-27)33-14-12-32(2)13-15-33/h4-11,16-17H,3,12-15H2,1-2H3,(H,28,30)(H,29,31)
• InChI Key： PRDFBSVERLRRMY-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1=NC2=CC=C(C=C2N1)C1=NC2=CC=C(C=C2N1)N1CCN(C)CC1
• BRN： 4088183

Computed Properties

• Exact Mass: 614.19400
• Monoisotopic Mass: 452.23246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 4.6
• Topological Polar Surface Area: 73.1

Experimental Properties

• Color/Form: Yellow powder
• Melting Point: 268
• Solubility: H2O: soluble20mg/mL
• PSA: 100.76000
• LogP: 7.13970
• Solubility: Not determined

Hoechst 33342 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38
• Safety Instruction： S22; S36/37; S24/25; S36; S26
• FLUKA BRAND F CODES：3-8-10
• RTECS：SM1140500
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on Hoechst 33342

Hoechst 33342: A Comprehensive Guide to the Fluorescent DNA Stain

Hoechst 33342 (CAS No. 23491-52-3) is a widely used fluorescent DNA stain in cell biology and molecular research. This cell-permeant dye belongs to the Hoechst family of bis-benzimides and is particularly valued for its ability to bind to the minor groove of double-stranded DNA. Researchers frequently search for "Hoechst 33342 protocol" or "Hoechst 33342 vs DAPI" when comparing staining options, reflecting its importance in modern laboratories.

The compound's unique blue fluorescence (excitation ~350 nm, emission ~461 nm) makes it ideal for live-cell imaging and flow cytometry applications. Recent interest in "3D cell culture staining" and "organoid imaging techniques" has increased demand for Hoechst 33342, as it provides excellent nuclear contrast without requiring cell fixation. Its low cytotoxicity allows for long-term observation of cellular processes, addressing current research needs in "real-time cell tracking" and "dynamic microenvironment studies".

In terms of chemical properties, Hoechst 33342 demonstrates excellent water solubility (up to 10 mg/mL) and stability in aqueous solutions. The molecular formula C₂₇H₂₈N₆O·3HCl·3H₂O and molecular weight 615.99 g/mol are frequently searched parameters by scientists preparing stock solutions. The dye shows preferential binding to AT-rich DNA regions, a feature that has become particularly relevant in studies of "chromatin organization" and "nuclear architecture dynamics", which are trending topics in epigenetics research.

Application-wise, Hoechst 33342 serves multiple purposes in contemporary research. It's commonly used for "cell cycle analysis", where its DNA content-dependent fluorescence intensity helps distinguish G1, S, and G2/M phases. The growing field of "high-content screening" frequently employs this dye for automated image analysis systems. Recent technical questions about "Hoechst 33342 concentration optimization" reflect researchers' needs to balance staining intensity with cell viability, especially in sensitive applications like "stem cell research" and "developmental biology studies".

The market for Hoechst 33342 continues to expand with advancements in "super-resolution microscopy" techniques. Manufacturers have responded by developing improved formulations with higher purity and batch-to-batch consistency. Common search queries like "Hoechst 33342 supplier" and "Hoechst 33342 price comparison" indicate the compound's commercial significance. The dye's compatibility with "multiplex fluorescence imaging" (when combined with GFP, RFP, or other fluorophores) makes it indispensable for modern "spatial omics technologies", a rapidly growing area in life sciences.

From a technical perspective, proper handling of Hoechst 33342 requires attention to several parameters. Researchers often inquire about "Hoechst 33342 stock solution preparation" and "storage conditions". The dye should be protected from light and stored at -20°C for long-term stability. Working concentrations typically range from 0.1-10 μg/mL, depending on application and cell type. Recent discussions in scientific forums frequently address "Hoechst 33342 photostability" and methods to reduce "photobleaching effects" during prolonged imaging sessions.

Innovative applications of Hoechst 33342 continue to emerge. In the field of "microfluidics-based single-cell analysis", the dye enables rapid nuclear identification in droplet-based systems. The increasing popularity of "lab-on-a-chip technologies" has created new opportunities for this versatile stain. Additionally, its use in "3D bioprinting quality control" demonstrates how traditional reagents adapt to cutting-edge technologies, answering current questions about "tissue engineering validation methods".

Quality control aspects of Hoechst 33342 remain important discussion points. Analytical techniques like HPLC and mass spectrometry ensure the absence of impurities that might affect experimental outcomes. Researchers performing "quantitative fluorescence measurements" particularly value lot-to-lot consistency. The compound's performance in "high-throughput screening environments" has driven manufacturers to implement rigorous "quality assurance protocols", addressing common concerns found in search queries about "reproducible staining results".

Looking forward, Hoechst 33342 maintains its position as a fundamental tool in cell biology despite the development of newer dyes. Its balance of affordability, performance, and established protocols makes it particularly valuable for "educational laboratory settings" and "core facility applications". The continued interest in "automated cell analysis workflows" ensures this classic stain will remain relevant as researchers address increasingly complex biological questions in the genomics era.